Cas no 450352-54-2 (3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione)
450352-54-2 structure
Product Name:3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
CAS No:450352-54-2
MF:C14H15N3OS2
MW:305.41840004921
CID:6271015
PubChem ID:3242906
Update Time:2024-01-06
3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
- EU-0028840
- CHEMBL1603700
- SMR000031242
- SR-01000571330
- Oprea1_629714
- HMS2431J20
- HMS1649B14
- MLS000095694
- AKOS024582690
- SR-01000571330-1
- F0547-0321
- 450352-54-2
- 3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione
- CCG-34026
- 3-(2-furylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione
- 3-(furan-2-ylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione
-
- Inchi： 1S/C14H15N3OS2/c19-14-17(9-13-5-3-7-18-13)10-16(11-20-14)8-12-4-1-2-6-15-12/h1-7H,8-11H2
- InChI Key： DDINDQCBKGHLFJ-UHFFFAOYSA-N
- SMILES： S1C(N(CC2=CC=CO2)CN(C1)CC1C=CC=CN=1)=S
Computed Properties
- Exact Mass: 305.06565446g/mol
- Monoisotopic Mass: 305.06565446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 89.9Ų
3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0547-0321-2μmol |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-5μmol |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-10μmol |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-20μmol |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-1mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-2mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-3mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-4mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-5mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0547-0321-10mg |
3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione |
450352-54-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
450352-54-2 (3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
